4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 5-(4-carboxy-2-fluorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-11-4-2-7(5-10(11)14(19)20)9-3-1-8(13(17)18)6-12(9)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key: ANPBJDZAFYRNSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)C(=O)O)F)C(=O)O)Cl
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID60691711
• Molecular Weight: 294.66 g/mol
• CAS RN: 1261967-09-2

Description

4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% (4-CPCFBA) is a synthetic compound that has been studied for its potential applications in scientific research. It is a monofluorobenzoic acid, and is a member of the larger class of carboxylic acids. It has a pKa of 4.45 and is soluble in water, ethanol, and methanol. It has been used in a variety of research applications, including biochemical and physiological studies, and is considered to be a useful reagent for in vitro experiments.

Scientific Research Applications

4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used to study the effects of carboxylic acids on biochemical and physiological processes, as well as to study the mechanism of action of various drugs. It has also been used to study the effects of environmental pollutants on the human body, and to study the effects of various toxins on the nervous system.

Mechanism of Action

The mechanism of action of 4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% is not fully understood. However, it is believed to act by binding to certain enzyme receptors in the body, which then triggers a cascade of biochemical reactions. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase, which is involved in inflammation.
Biochemical and Physiological Effects
4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase, which can lead to reduced inflammation. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of glucose, which can lead to reduced blood sugar levels. Additionally, it has been shown to have a protective effect on cells, which can help to reduce the damage caused by free radicals.

Advantages and Limitations for Lab Experiments

4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is soluble in water, ethanol, and methanol. Additionally, it is stable and has a long shelf life. However, it is important to note that it has a low solubility in organic solvents, and it can be difficult to accurately measure its concentration.

Future Directions

There are several potential future directions for the use of 4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% in scientific research. It could be used to study the effects of carboxylic acids on other biochemical and physiological processes, such as the metabolism of lipids or proteins. It could also be used to study the effects of environmental pollutants on the human body, as well as to study the effects of various toxins on the nervous system. Additionally, it could be used to study the mechanism of action of various drugs, and to develop new drugs that target specific biochemical pathways. Finally, it could be used to study the effects of carboxylic acids on the immune system, and to develop new immune-modulating compounds.

Synthesis Methods

4-(3-Carboxy-4-chlorophenyl)-3-fluorobenzoic acid, 95% can be synthesized in two steps. The first step involves the reaction of 4-chlorophenol with 3-fluorobenzoic acid in the presence of an acid catalyst, such as sulfuric acid. This reaction produces 4-(3-carboxy-4-chlorophenyl)-3-fluorobenzoic acid, which is then purified and concentrated to 95% purity.